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Compound of Interest

Compound Name: 4-Methoxy-3-nitrobenzotrifluoride

Cat. No.: B1360095 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Methoxy-3-nitrobenzotrifluoride is an important intermediate in the synthesis of a variety of

pharmaceutical and agrochemical compounds. Its unique molecular structure, featuring a

trifluoromethyl group, a nitro group, and a methoxy group on a benzene ring, imparts specific

physical and chemical properties that are crucial for its application in drug design and

development. This technical guide provides a comprehensive overview of the key physical

properties of 4-Methoxy-3-nitrobenzotrifluoride, along with standardized experimental

protocols for their determination.

Core Physical Properties
The physical characteristics of 4-Methoxy-3-nitrobenzotrifluoride are summarized in the

table below. These properties are essential for understanding the compound's behavior in

various solvents and reaction conditions, which is critical for process development and

formulation.
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Property Value

Molecular Formula C₈H₆F₃NO₃

Molecular Weight 221.14 g/mol

Appearance Light orange to yellow to green powder/crystal

Melting Point 45-50 °C[1][2][3]

Boiling Point 152-153 °C (at 28 mmHg)[4][5]

Density (estimate) 1.4417 g/cm³[4][5]

Solubility Soluble in benzene and toluene[2][3][4]

Flash Point > 230 °F (> 110 °C)[4][5]

Experimental Protocols
The following sections detail standardized methodologies for the determination of the key

physical properties of 4-Methoxy-3-nitrobenzotrifluoride. These protocols are based on

internationally recognized guidelines to ensure accuracy and reproducibility.

Melting Point Determination (Capillary Method)
The melting point of a crystalline solid is a key indicator of its purity. The capillary method is a

widely used and reliable technique for this determination. This protocol is based on the OECD

102 guideline.[1][6]

Apparatus:

Melting point apparatus with a heating block and a calibrated thermometer or temperature

sensor.

Glass capillary tubes (sealed at one end).

Mortar and pestle.

Spatula.
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Procedure:

Sample Preparation: A small amount of the 4-Methoxy-3-nitrobenzotrifluoride sample is

finely ground into a powder using a mortar and pestle.

Capillary Tube Loading: The open end of a capillary tube is pressed into the powdered

sample. The tube is then inverted and tapped gently to pack the sample into the sealed end,

creating a compact column of 2-4 mm in height.

Measurement: The loaded capillary tube is placed into the heating block of the melting point

apparatus.

The sample is heated at a steady and slow rate (approximately 1-2 °C per minute) as the

temperature approaches the expected melting point.

The temperature at which the first drop of liquid appears is recorded as the onset of melting.

The temperature at which the last solid crystal melts is recorded as the completion of

melting. The melting range is reported as the interval between these two temperatures.

Boiling Point Determination (Siwoloboff Method)
The boiling point is determined at a specific pressure. Since the boiling point of 4-Methoxy-3-
nitrobenzotrifluoride is provided at a reduced pressure, a method suitable for small sample

sizes and vacuum conditions is appropriate. The Siwoloboff method is a common micro-

method for boiling point determination. This protocol is based on the OECD 103 guideline.[1][7]

Apparatus:

Small test tube.

Capillary tube (sealed at one end).

Thermometer.

Heating bath (e.g., oil bath).

Apparatus for reduced pressure.
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Procedure:

A small amount of the liquid 4-Methoxy-3-nitrobenzotrifluoride is placed in the small test

tube.

A capillary tube, sealed at the upper end, is placed with its open end downwards into the test

tube.

The test tube is attached to a thermometer and heated in a heating bath.

The apparatus is connected to a vacuum pump to achieve the desired pressure (e.g., 28

mmHg).

The temperature is slowly increased until a steady stream of bubbles emerges from the open

end of the capillary tube.

The heating is then discontinued, and the bath is allowed to cool slowly.

The temperature at which the liquid begins to rise into the capillary tube is recorded as the

boiling point at that specific pressure.

Density Determination (Pycnometer Method)
The density of a solid can be determined using a pycnometer, a flask with a precisely known

volume. This method is outlined in OECD guideline 109.[1][2]

Apparatus:

Pycnometer.

Analytical balance.

A liquid in which the solid is insoluble and which has a known density (e.g., a hydrocarbon

solvent, given the solubility data).

Thermostat.

Procedure:
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The mass of the clean, dry, and empty pycnometer is determined.

A known mass of the 4-Methoxy-3-nitrobenzotrifluoride powder is added to the

pycnometer.

The pycnometer is filled with the immersion liquid of known density. Any air bubbles are

removed.

The pycnometer is placed in a thermostat at a constant temperature until thermal equilibrium

is reached.

The total mass of the pycnometer containing the solid and the immersion liquid is measured.

The pycnometer is emptied, cleaned, and then filled with only the immersion liquid and its

mass is determined at the same temperature.

The density of the solid is calculated using the formula derived from the masses and the

known density of the immersion liquid.

Solubility Determination (Flask Method)
A qualitative assessment of solubility is often sufficient for initial studies. A more quantitative

determination can be made using the flask method, as described in OECD Guideline 105, for

substances with solubilities above 10⁻² g/L.[1][8]

Apparatus:

Erlenmeyer flasks with stoppers.

Magnetic stirrer and stir bars.

Constant temperature bath.

Analytical balance.

Filtration apparatus (e.g., syringe filter).

Analytical method for quantification (e.g., HPLC, GC).
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Procedure:

An excess amount of 4-Methoxy-3-nitrobenzotrifluoride is added to a known volume of the

solvent (e.g., benzene, toluene) in an Erlenmeyer flask.

The flask is sealed and placed in a constant temperature bath on a magnetic stirrer.

The mixture is stirred for a sufficient time to reach equilibrium (e.g., 24-48 hours).

After stirring, the mixture is allowed to stand to allow undissolved solid to settle.

A sample of the supernatant is carefully withdrawn and filtered to remove any undissolved

particles.

The concentration of 4-Methoxy-3-nitrobenzotrifluoride in the filtered solution is

determined using a suitable and validated analytical method.

The solubility is expressed as the mass of the solute per volume or mass of the solvent.

Structure-Property Relationship
The physical properties of 4-Methoxy-3-nitrobenzotrifluoride are a direct consequence of its

molecular structure. The interplay of the different functional groups dictates its melting and

boiling points, as well as its solubility characteristics.
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Structure-Property Relationship of 4-Methoxy-3-nitrobenzotrifluoride

Molecular Structure

Physical Properties

4-Methoxy-3-nitrobenzotrifluoride

Methoxy Group (-OCH3)
(Electron-donating)

Nitro Group (-NO2)
(Strongly electron-withdrawing)

Trifluoromethyl Group (-CF3)
(Strongly electron-withdrawing)

Solubility in Nonpolar
Organic Solvents

Overall aromatic character dominates

Contributes to some polarity

Relatively Low Melting Point
(45-50 °C)

Increases polarity & intermolecular forces

Moderate Boiling Point
(152-153 °C @ 28 mmHg)

Increases molecular weight & van der Waals forces

Click to download full resolution via product page

Caption: Relationship between functional groups and physical properties.

Conclusion
This technical guide has provided a detailed overview of the key physical properties of 4-
Methoxy-3-nitrobenzotrifluoride, a compound of significant interest in medicinal and

agricultural chemistry. The provided data and experimental protocols offer a valuable resource

for researchers and professionals in drug development, facilitating a deeper understanding of

the compound's behavior and enabling its effective use in synthesis and formulation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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